Cas no 1206717-00-1 (4,7-Dibromo-1H-benzo[d][1,2,3]triazole)

• Product Name: 4,7-Dibromo-1H-benzo[d][1,2,3]triazole
• CAS No: 1206717-00-1
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• CID: 2890490
• PubChem ID: 33778309
• Update Time: 2025-10-29

4,7-Dibromo-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• MFCD11557217
• 4,7-Dibromo-1H-benzo[d][1,2,3]triazole
• 1206717-00-1
• SCHEMBL14799731
• 4,7-bis(bromanyl)-1~{H}-benzotriazole
• 4,7-dibromo-1,2,3-benzotriazole
• F84700
• 4,7-Dibromo-1H-1,2,3-benzotriazole
• SCHEMBL1681343
• NKE
• CS-0366533
• 4,7-DIBROMO-2H-BENZO[D][1,2,3]TRIAZOLE
• 4,7-dibromo-2H-benzotriazole
• BJB10690
• 4,7-dibromo-2H-1,2,3-benzotriazole
• DB-166714
• 4,7-Dibromo-1H-benzotriazole
• AKOS027424881
• 851106-90-6
• 2H-Benzotriazole, 4,7-dibromo-

• Inchi： 1S/C6H3Br2N3/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H,(H,9,10,11)
• InChI Key： OWEQSMBFLCRRMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=NNN=2)Br

Computed Properties

• Exact Mass: 276.86732g/mol
• Monoisotopic Mass: 274.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 4,7-Dibromo-1H-benzo[d][1,2,3]triazole

Professional Introduction to 4,7-Dibromo-1H-benzo[d][1,2,3]triazole (CAS No: 1206717-00-1)

4,7-Dibromo-1H-benzo[d][1,2,3]triazole, with the CAS number 1206717-00-1, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of bromine atoms at the 4 and 7 positions enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound belongs to the benzotriazole family, which is known for its broad spectrum of biological activities. Specifically, 4,7-Dibromo-1H-benzo[d][1,2,3]triazole exhibits promising properties that make it suitable for further exploration in drug discovery and development. Its molecular structure allows for easy functionalization, enabling chemists to modify its core framework and tailor its pharmacological effects.

In recent years, there has been a growing interest in benzotriazole derivatives due to their potential as antimicrobial, antiviral, and anticancer agents. The brominated version of this compound has been studied for its ability to interact with biological targets, particularly enzymes and receptors involved in disease pathways. This interaction is crucial for developing novel therapeutic strategies.

One of the most compelling aspects of 4,7-Dibromo-1H-benzo[d][1,2,3]triazole is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to create derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that derivatives of this compound can inhibit the activity of kinases and other enzymes implicated in cancer progression.

The bromine atoms in 4,7-Dibromo-1H-benzo[d][1,2,3]triazole also make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules and have been widely used in the pharmaceutical industry. The ability to introduce various substituents at specific positions on the benzotriazole core allows for the creation of a diverse library of compounds for drug discovery.

Recent advancements in computational chemistry have further highlighted the potential of 4,7-Dibromo-1H-benzo[d][1,2,3]triazole. Molecular modeling studies have revealed insights into its binding mode with biological targets, providing a rational basis for designing more effective drugs. These computational approaches complement experimental efforts and accelerate the drug development process.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Benzotriazole derivatives like 4,7-Dibromo-1H-benzo[d][1,2,3]triazole have been explored as potential PPI modulators due to their ability to disrupt critical disease-related interactions. This has opened up new avenues for treating conditions such as cancer and inflammatory diseases.

In conclusion, 4,7-Dibromo-1H-benzo[d][1,2,3]triazole (CAS No: 1206717-00-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.